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JS-8 as a Small Molecule Inhibitor of hNPR1
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Compound of Interest

Compound Name: JS-8

cat. No.: B1192976

For professionals in drug development, the most pertinent "JS-8" is a small molecule
antagonist of the human natriuretic peptide receptor 1 (hNPR1). This compound has been
identified as a potential therapeutic agent for alleviating itch.[1]

Chemical Properties:

While a comprehensive dataset on the physicochemical properties of JS-8 is not readily
available in the public domain, its chemical structure has been disclosed.

Table 1: Known Properties of JS-8 (hNPR1 Antagonist)

Property Data
Chemical Structure Available in cited research[1]
Mechanism of Action Non-competitive antagonist of ANPR1[1]

Experimental Protocols:

o hNPRL1 Inhibition Assay: A quantitative high-throughput screening (QHTS) method was
utilized to identify inhibitors of hNPR1. This involved a cell-based assay using HEK-hNPR1-
cGMP-sensor cells to measure the inhibition of hNPPA-induced hNPR1 activation. The
dissociation of the antagonist was examined by washing the cells after incubation with JS-8
and measuring the recovery of hNPR1 activity.[1]

Signaling Pathway:
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JS-8 acts by inhibiting the hNPR1 signaling pathway. This receptor is involved in various
physiological processes, and its inhibition has been linked to a reduction in itch sensation.
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Caption: Inhibition of the hNPR1 signaling pathway by the antagonist JS-8.

JS-8 as a Monoclonal Antibody

In the field of cellular biology, JS-8 refers to a monoclonal antibody that targets the chicken
transferrin receptor.[2]

Biological Properties:
» Target: Chicken transferrin receptor.[2]
» Function: Blocks receptor-recycling, leading to reduced iron uptake.[2]

o Effect: Induces an arrest at the erythroblast or early reticulocyte stage in differentiating avian
erythroid cells, ultimately causing premature cell death.[2] It does not affect the proliferation
of noncommitted erythroid cells.[2]

Experimental Workflow:
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The effect of JS-8 on erythroid differentiation was studied by treating avian erythroid cells with
the antibody and observing the outcomes on cell cycle and viability.
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Caption: Experimental workflow showing the effect of JS-8 antibody on avian erythroid cells.

JS-8 in Materials Science

In the context of materials science, JS-8 has been used to designate a component in an epoxy
emulsion system for treating red clay and sand.[3] The specific chemical composition of "JS-8"
in this context is not detailed and is likely a proprietary formulation. The studies focus on the
physical properties of the resulting material mixtures.[3]
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Other Mentions of "JS-8"

The identifier "JS-8" also appears in other unrelated contexts, including:
o JS-8 cell line: A cell line derived from a sheep lung tumor used in virology research.[4]

» JS 8%: A designation for a food product formulation in a study on the physicochemical
properties of Yanggaeng containing 8% Shine Muscat grape juice.[5][6]

Due to the varied and unrelated nature of these substances and materials, it is imperative for
researchers to specify the context when referring to "JS-8" to ensure clarity and accuracy in
scientific communication. Further research on any specific "JS-8" would require a more precise
identifier, such as a CAS number for a chemical compound or a specific clone number for a
monoclonal antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inhibition of natriuretic peptide receptor 1 reduces itch in mice - PMC
[pmc.ncbi.nlm.nih.gov]

2. Control of erythroid differentiation: possible role of the transferrin cycle - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Application of an Acrylic Polymer and Epoxy Emulsion to Red Clay and Sand - PMC
[pmc.ncbi.nlm.nih.gov]

4. Envelope-Induced Cell Transformation by Ovine Betaretroviruses - PMC
[pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [JS-8 as a Small Molecule Inhibitor of hANPR1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192976#physical-and-chemical-properties-of-js-8]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1192976?utm_src=pdf-body
https://www.benchchem.com/product/b1192976?utm_src=pdf-body
https://www.benchchem.com/product/b1192976?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC137058/
https://www.mdpi.com/2076-3417/15/13/7291
https://www.researchgate.net/publication/393271817_Physicochemical_Properties_and_Antioxidant_Activities_of_Yanggaeng_Added_with_Different_Grape_Varieties
https://www.benchchem.com/product/b1192976?utm_src=pdf-body
https://www.benchchem.com/product/b1192976?utm_src=pdf-body
https://www.benchchem.com/product/b1192976?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7218920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7218920/
https://pubmed.ncbi.nlm.nih.gov/3013419/
https://pubmed.ncbi.nlm.nih.gov/3013419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8512448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8512448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC137058/
https://pmc.ncbi.nlm.nih.gov/articles/PMC137058/
https://www.mdpi.com/2076-3417/15/13/7291
https://www.researchgate.net/publication/393271817_Physicochemical_Properties_and_Antioxidant_Activities_of_Yanggaeng_Added_with_Different_Grape_Varieties
https://www.benchchem.com/product/b1192976#physical-and-chemical-properties-of-js-8
https://www.benchchem.com/product/b1192976#physical-and-chemical-properties-of-js-8
https://www.benchchem.com/product/b1192976#physical-and-chemical-properties-of-js-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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